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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226

A comprehensive guide to the safe handling of 1-Methoxy-4-propylbenzene is essential for
ensuring the safety of researchers, scientists, and drug development professionals. This
document provides detailed procedural guidance, including personal protective equipment
(PPE) requirements, operational plans for handling and disposal, and emergency first-aid
measures.

Essential Safety Information

1-Methoxy-4-propylbenzene, also known as 4-Propylanisole or Dihydroanethole, is a
combustible liquid that requires careful handling in a laboratory setting.[1][2][3][4] Adherence to
the safety protocols outlined below is critical to minimize risks.

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Methoxy-4-propylbenzene is
provided in the table below.
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Property Value

4-Propylanisole, Dihydroanethole, Methyl p-
Synonyms

Propylphenyl Ether[1][2]
Molecular Formula C10H140([2][4]
Molecular Weight 150.22 g/mol [2]
Appearance Colorless to light yellow clear liquid[1]
Hazard Classification Combustible liquid[1]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling 1-
Methoxy-4-propylbenzene. The type of protective equipment should be selected based on the
concentration and quantity of the substance being handled at the specific workplace.[5]
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Protection Type

Recommended Equipment

Standards

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or safety
glasses with side-shields. A
face shield should be worn
over safety glasses if there is a
risk of explosion or significant
splashing.[5][6][7]

EN 166 (EU) or NIOSH (US)
approved[5][6]

Skin Protection

Chemical-impermeable gloves
(Nitrile rubber recommended,
0.11 mm minimum thickness).
A complete protective suit or a
fire/flame-resistant lab coat
(e.g., Nomex®) worn over
cotton clothing.[5][6][7]

EN 374[5]

Respiratory Protection

Required if exposure limits are
exceeded or engineering
controls are insufficient. A full-
face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
cartridges is recommended.
For sole protection, a full-face
supplied-air respirator should
be used.[5][6][7]

NIOSH (US) or CEN (EU)
approved[5]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial for safety. The following workflow

outlines the necessary steps from preparation to disposal.
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Caption: Workflow for Safe Handling of 1-Methoxy-4-propylbenzene.

Experimental Protocols

Handling Procedure:

o Preparation: Before handling, ensure all engineering controls, such as the chemical fume
hood, are functioning correctly. Confirm that safety showers and eyewash stations are readily
accessible.[5] Don all required PPE as specified in the table above, inspecting gloves for any
signs of damage before use.[5]

» Dispensing: Conduct all handling within a well-ventilated area, preferably a chemical fume
hood, to minimize vapor inhalation.[5][6] Use spark-proof tools and explosion-proof
equipment when transferring the liquid to prevent ignition.[6][8] Avoid direct contact with skin
and eyes and prevent the inhalation of mist or vapor.[5][6] Keep the chemical away from
open flames, hot surfaces, and other sources of ignition.[1][9]
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o Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated

area.[1][6][9] Keep it away from heat, sparks, and flames.[9]

» Post-Handling: After handling, wash hands thoroughly. Decontaminate the work surface and

any equipment used.

Emergency and Disposal Plans

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area and ensure adequate ventilation.

[6] Remove all sources of ignition.[6][9] Avoid breathing vapors and contact with the skin or

eyes.[6]

o Containment and Cleaning: Prevent further leakage if it is safe to do so. Do not allow the

chemical to enter drains.[6] Absorb the spill with an inert material (e.g., sand, silica gel) and

collect it into a suitable, closed container for disposal.[8]

First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If symptoms persist,

seek medical attention.[6]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and

water.[6]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Consult a doctor.[6]

Rinse the mouth with water. Do not induce

Ingestion vomiting. Call a doctor or Poison Control Center
immediately.[6]
Disposal Plan:
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This material and its container must be disposed of as hazardous waste.[10] All waste material
should be collected in suitable, closed containers and disposed of through an approved waste

disposal plant in accordance with local, regional, and national regulations.[1][6][9] Prevent the

discharge of this chemical into the environment or drains.[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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